Cas no 850567-96-3 (4-(Methoxycarbonylamino)phenylboronic acid)

4-(Methoxycarbonylamino)phenylboronic acid structure
850567-96-3 structure
Product Name:4-(Methoxycarbonylamino)phenylboronic acid
CAS No:850567-96-3
MF:C8H10BNO4
MW:194.980302333832
MDL:MFCD03788425
CID:720011
PubChem ID:2773494
Update Time:2024-10-26

4-(Methoxycarbonylamino)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-((Methoxycarbonyl)amino)phenyl)boronic acid
    • 4-(Methoxycarbonylamino)Benzeneboronic Acid
    • [4-(methoxycarbonylamino)phenyl]boronic acid
    • 4-(Methoxycarbonylamino)phenylboronic acid
    • Carbamic acid,N-(4-boronophenyl)-, C-methyl ester
    • C-Methyl N-(4-boronophenyl)carbamate (ACI)
    • Carbamic acid, (4-boronophenyl)-, C-methyl ester (9CI)
    • (4-[[(Methyloxy)carbonyl]amino]phenyl)boronic acid
    • Methyl (4-boronophenyl)carbamate
    • 850567-96-3
    • DTXSID20378495
    • F72789
    • (4-((Methoxycarbonyl)amino)phenyl)boronicacid
    • AKOS006229214
    • MFCD03788425
    • 4-[(methoxycarbonyl)amino]phenylboronic acid
    • PS-9426
    • ROAKVYQVTMOEGR-UHFFFAOYSA-N
    • CS-0174639
    • SCHEMBL479054
    • AB16003
    • 4-(methoxycarbonylamino)-phenyl boronic acid
    • J-513763
    • (4-((methoxycarbonyl)amino)phenyl) boronic acid
    • 4-(methoxycarbonylamino)benzene boronic acid
    • MDL： MFCD03788425
    • Inchi： 1S/C8H10BNO4/c1-14-8(11)10-7-4-2-6(3-5-7)9(12)13/h2-5,12-13H,1H3,(H,10,11)
    • InChI Key： ROAKVYQVTMOEGR-UHFFFAOYSA-N
    • SMILES： O=C(NC1C=CC(B(O)O)=CC=1)OC

Computed Properties

  • Exact Mass: 195.07000
  • Monoisotopic Mass: 195.0702880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Density: 1.29
  • Melting Point: 234-236°C
  • Refractive Index: 1.549
  • PSA: 78.79000
  • LogP: -0.38230

4-(Methoxycarbonylamino)phenylboronic acid Security Information

4-(Methoxycarbonylamino)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(Methoxycarbonylamino)phenylboronic acid Pricemore >>

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4-(Methoxycarbonylamino)phenylboronic acid Production Method

Production Method 1

89415-43-0 89415-43-0
850567-96-3 850567-96-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; 5 min, rt
1.2 rt; overnight, rt
Reference
Development of MAP4 Kinase Inhibitors as Motor Neuron-Protecting Agents
Bos, Pieter H.; et al, Cell Chemical Biology, 2019, 26(12), 1703-1715

4-(Methoxycarbonylamino)phenylboronic acid Raw materials

4-(Methoxycarbonylamino)phenylboronic acid Preparation Products

4-(Methoxycarbonylamino)phenylboronic acid Related Literature

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